N-(3-chlorobenzyl)-3-[1-(1,3-oxazol-5-ylcarbonyl)piperidin-4-yl]propanamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-3-[1-(1,3-oxazole-5-carbonyl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C19H22ClN3O3/c20-16-3-1-2-15(10-16)11-22-18(24)5-4-14-6-8-23(9-7-14)19(25)17-12-21-13-26-17/h1-3,10,12-14H,4-9,11H2,(H,22,24)
• InChI Key: AKDZRBBFUUPNKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NCC2=CC(=CC=C2)Cl)C(=O)C3=CN=CO3
• Molecular Formula: C19H22ClN3O3
• Molecular Weight: 375.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-chlorobenzyl)-3-[1-(1,3-oxazol-5-ylcarbonyl)piperidin-4-yl]propanamide often involves multiple steps including bromination, reduction reactions, and condensation reactions. For example, the preparation of novel non-peptide CCR5 antagonists entails reactions starting from chlorobenzene derivatives, leading to complex molecules with specified substituents (H. Bi, 2014).

Molecular Structure Analysis

Molecular structure characterization often utilizes techniques such as NMR, X-ray crystallography, and MS. These methods provide detailed insights into the conformation, bonding, and overall structure of the compound. For instance, the crystal structure of related compounds has been determined, showing how molecular conformations and interactions contribute to their stability and reactivity (M. Jimeno et al., 2003).

Chemical Reactions and Properties

Chemical properties of such compounds include their reactivity towards various chemical agents and conditions. Studies have explored the reactivity of chlorobenzyl and oxazolylcarbonyl functional groups under different chemical conditions, leading to the synthesis of compounds with antibacterial and antifungal properties (A.P.Zala, V.D.Dave, N.K.Undavia, 2015).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are crucial for understanding the compound's behavior in different environments. These properties are determined through a variety of techniques, including differential scanning calorimetry (DSC) and X-ray crystallography. For example, the physical properties of related compounds have been analyzed to assess their stability and solubility in various solvents (K. Vinaya et al., 2009).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemical agents, and stability under different conditions, are essential for understanding the compound's applications and safety. Studies on related compounds have explored these aspects, providing insights into their reactivity and potential uses in various fields (H. Raza et al., 2019).